Cas no 2095-76-3 (1,3-Propanediamine, N,N-diphenyl-)

• Product Name: 1,3-Propanediamine, N,N-diphenyl-
• CAS No: 2095-76-3
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 1396943
• PubChem ID: 20568383
• Update Time: 2025-04-20

1,3-Propanediamine, N,N-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N,N-diphenyl-
• N',N'-diphenylpropane-1,3-diamine
• N~1~,N~1~-Diphenylpropane-1,3-diamine
• DTXSID50608818
• 2095-76-3
• SCHEMBL4595135

• Inchi： 1S/C15H18N2/c16-12-7-13-17(14-8-3-1-4-9-14)15-10-5-2-6-11-15/h1-6,8-11H,7,12-13,16H2
• InChI Key： FZHLWUQXXWTNCF-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC=CC=1)CCCN

Computed Properties

• Exact Mass: 226.14714
• Monoisotopic Mass: 226.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26